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Introduction

0X04529 is a highly potent, selective, and orally bioavailable agonist for the G protein-coupled
receptor 84 (GPR84).[1][2][3] GPR84 is predominantly expressed in immune cells, including
macrophages, neutrophils, and microglia, and has been implicated in inflammation, metabolic
disorders, and cancer.[4][5] Activation of GPR84 is known to modulate immune responses,
making it a potential therapeutic target. These application notes provide a detailed protocol for
the in vivo evaluation of 0X04529 in a preclinical cancer model, based on existing literature for
GPR84 agonists.

GPR84 Signaling Pathway

GPR84 is a Gai-coupled receptor. Upon activation by an agonist such as 0X04529, the Gai
subunit inhibits adenylyl cyclase, leading to a decrease in intracellular cyclic adenosine
monophosphate (CAMP) levels. Downstream of G protein activation, GPR84 signaling can also
involve the activation of the MAP kinase and PI3K-Akt pathways, which regulate cellular
functions like cytokine production, migration, and survival.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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